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This technical support center provides troubleshooting guidance for researchers and scientists
encountering low fill factor (FF) in PBDB-T-SF based organic solar cells. The information is
presented in a question-and-answer format to directly address common experimental issues.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Q1: My PBDB-T-SF based solar cell has a low fill factor (<60%), while the open-circuit voltage
(Voc) and short-circuit current (Jsc) seem reasonable. What are the potential causes?

A low fill factor in the presence of good Voc and Jsc is typically indicative of high series
resistance (Rs), low shunt resistance (Rsh), or significant charge recombination within the
device.[1][2] These issues can stem from several factors during the fabrication process,
including suboptimal active layer morphology, poor interfacial contacts, or degradation of
materials.

Q2: How does the active layer morphology affect the fill factor and how can | optimize it?
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The morphology of the PBDB-T-SF blend active layer is critical for efficient charge generation
and transport. An ideal morphology consists of a bicontinuous interpenetrating network of
donor and acceptor domains, which facilitates exciton dissociation and charge carrier transport
to the respective electrodes.

Troubleshooting Steps:

o Solvent Additives: The use of solvent additives, such as 1,8-diiodooctane (DIO), is a
common strategy to control the morphology of the active layer.[3][4] Additives can influence
the aggregation and domain size of the donor and acceptor materials during film formation.

o Thermal Annealing: Post-deposition thermal annealing can improve the crystallinity and
molecular packing of the PBDB-T-SF blend, leading to enhanced charge mobility and a
higher fill factor.[5][6] However, excessive annealing temperatures or durations can lead to
large-scale phase separation, which is detrimental to device performance.[7][8]

o Active Layer Thickness: The thickness of the active layer needs to be optimized. A layer that
is too thick can increase series resistance, while a layer that is too thin may not absorb
enough light. For PBDB-T-SF based systems, an active layer thickness of around 100 nm is
often a good starting point.[9][10]

Q3: What role do the interfacial layers play in determining the fill factor?

Interfacial layers, such as the hole transport layer (HTL) and electron transport layer (ETL), are
crucial for efficient charge extraction and for blocking the transport of the wrong type of charge
carrier to the electrodes. Poor quality interfacial layers can lead to increased series resistance

and charge recombination at the interfaces.

Troubleshooting Steps:

o HTL and ETL Selection: Ensure that the energy levels of the HTL and ETL are well-aligned
with the active layer materials to facilitate efficient charge transfer.

e Interfacial Layer Quality: The uniformity and thickness of the interfacial layers are important.
Incomplete coverage or a rough surface can lead to shorting pathways (low Rsh) or poor
contact with the active layer (high Rs).
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o Surface Energy Modification: The surface energy of the interfacial layers can influence the
morphology of the subsequently deposited active layer.[11]

Q4: How can | identify whether high series resistance or low shunt resistance is the primary
cause of the low fill factor?

The shape of the current-density-voltage (J-V) curve can provide clues.

e High Series Resistance (Rs): A high Rs will primarily reduce the slope of the J-V curve near
the open-circuit voltage (Voc).[12] This leads to a less "square" J-V curve and a lower fill
factor.

e Low Shunt Resistance (Rsh): A low Rsh will primarily reduce the slope of the J-V curve near
the short-circuit current (Jsc).[13] This indicates leakage currents in the device.

Analyzing the dark J-V characteristics of the solar cell can also help in quantifying Rs and Rsh.
[14]

Quantitative Data Summary

The following table summarizes the performance parameters of PBDB-T-SF based solar cells
under different experimental conditions, illustrating the impact on the fill factor.
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Experimental Protocols

Device Fabrication Protocol for High Fill Factor PBDB-T-SF:ITIC Solar Cells
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This protocol is a general guideline and may require optimization for specific laboratory
conditions and material batches.

e Substrate Cleaning:

o Sequentially sonicate pre-patterned ITO-coated glass substrates in detergent, deionized
water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes.
o Hole Transport Layer (HTL) Deposition:

o Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates at 3000 rpm for
30 seconds.

o Anneal the substrates at 150°C for 15 minutes in air.
e Active Layer Preparation and Deposition:

o Prepare a solution of PBDB-T and ITIC (e.g., 1:1 weight ratio) in a suitable solvent like
chlorobenzene at a total concentration of 10-20 mg/mL.

o Add a small volume percentage of an additive like DIO (e.g., 0.5 vol%).

o Stir the solution overnight at a slightly elevated temperature (e.g., 40-50°C) in a nitrogen-
filled glovebox.

o Spin-coat the active layer solution onto the HTL-coated substrates inside the glovebox. A
typical spin-coating speed is 1000-3000 rpm to achieve a thickness of around 100 nm.

o Thermal Annealing (Optional but Recommended):

o Transfer the substrates to a hotplate inside the glovebox and anneal at a specific
temperature (e.g., 90-110°C) for a defined time (e.g., 10 minutes).

o Electron Transport Layer (ETL) and Electrode Deposition:
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o Deposit the ETL and the top metal electrode (e.g., Ca/Al or LiF/Al) by thermal evaporation

under high vacuum (< 1 x 10~ Torr).

Characterization:

Measure the current density-voltage (J-V) characteristics under simulated AM 1.5G solar

illumination (100 mW/cm?2) using a solar simulator.

¢ Analyze the J-V curve to determine Voc, Jsc, FF, and PCE.
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Caption: Troubleshooting workflow for low fill factor in PBDB-T-SF solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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